Cas no 4439-68-3 (Norkhellol)

• Product Name: Norkhellol
• CAS No: 4439-68-3
• MF: C₁₂H₈O₅
• MW: 232.188923835754
• CID: 837324
• PubChem ID: 85824328
• Update Time: 2025-04-19

Norkhellol Chemical and Physical Properties

Names and Identifiers

• Norkhellol
• 4-Hydroxy-7-(hydroxymethyl)-5H-furo[3,2-g]chromen-5-one
• 4-Hydroxy-7-fluor-2-methyl-chinolin
• 4-Quinolinol,7-fluoro-2-methyl
• 5-Nor-khellol
• 7-Fluoro-2-methylquinolin-4-ol
• 7-Fluoro-4-hydroxy-2-methylquinoline
• 4-Hydroxy-7-(hydroxymethyl)-5H-furo[3,2-g][1]benzopyran-5-one
• 4439-68-3
• 4-HYDROXY-7-(HYDROXYMETHYL)FURO[3,2-G]CHROMEN-5-ONE
• FS-9894
• AKOS032948574
• 4-Hydroxy-7-(hydroxymethyl)-5H-furo[3,2-g][1]benzopyran-5-one; 5-Norkhellol
• [ "" ]

• Inchi： 1S/C12H8O5/c13-5-6-3-8(14)11-10(17-6)4-9-7(12(11)15)1-2-16-9/h1-4,13,15H,5H2
• InChI Key： JSTOHOJGIQJEGF-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2C(=C3C=COC3=CC1=2)O)=O

Computed Properties

• Exact Mass: 232.03700
• Monoisotopic Mass: 232.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9Ų
• XLogP3: 1.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 328.0±42.0 °C at 760 mmHg
• Flash Point: 152.1±27.9 °C
• PSA: 83.81000
• LogP: 1.73710
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Norkhellol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Furanochromones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether